Cas no 1934465-39-0 (6-Ethoxy-5-fluoropyrimidine-4-carboxylic acid)

• Product Name: 6-Ethoxy-5-fluoropyrimidine-4-carboxylic acid
• CAS No: 1934465-39-0
• MF: C₇H₇FN₂O₃
• MW: 186.140485048294
• CID: 5720386
• PubChem ID: 91812171
• Update Time: 2023-10-25

6-Ethoxy-5-fluoropyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026713730
• starbld0034864
• 6-ethoxy-5-fluoropyrimidine-4-carboxylic acid
• F1967-2538
• 1934465-39-0
• 4-Pyrimidinecarboxylic acid, 6-ethoxy-5-fluoro-
• 6-Ethoxy-5-fluoropyrimidine-4-carboxylic acid

• Inchi： 1S/C7H7FN2O3/c1-2-13-6-4(8)5(7(11)12)9-3-10-6/h3H,2H2,1H3,(H,11,12)
• InChI Key： CQVRKHXEHKFLNC-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)N=CN=C1OCC

Computed Properties

• Exact Mass: 186.04407025g/mol
• Monoisotopic Mass: 186.04407025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• Density: 1.398±0.06 g/cm3(Predicted)
• Boiling Point: 356.6±37.0 °C(Predicted)
• pka: 1.94±0.26(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives